Cas no 1188077-59-9 (4-Fluoro-2-iodo-benzothiazole)
4-Fluoro-2-iodo-benzothiazole is a fluorinated and iodinated benzothiazole derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and iodine substituents enhances its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The electron-withdrawing fluorine group improves stability and influences the electronic properties of the molecule, while the iodine atom provides a handle for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications.
4-Fluoro-2-iodo-benzothiazole structure
Product Name:4-Fluoro-2-iodo-benzothiazole
CAS No:1188077-59-9
MF:C7H3FINS
MW:279.07329583168
CID:2853723
PubChem ID:70166308
Update Time:2025-05-27
4-Fluoro-2-iodo-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-iodo-benzothiazole
- SCHEMBL7698118
- 1188077-59-9
- 4-Fluoro-2-iodobenzo[d]thiazole
- G11729
- C7H3FINS
-
- Inchi: 1S/C7H3FINS/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H
- InChI Key: GGSANUIWQDTJJX-UHFFFAOYSA-N
- SMILES: IC1=NC2C(=CC=CC=2S1)F
Computed Properties
- Exact Mass: 278.90150Da
- Monoisotopic Mass: 278.90150Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.1Ų
4-Fluoro-2-iodo-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488335-1g |
4-Fluoro-2-iodobenzo[d]thiazole |
1188077-59-9 | 97% | 1g |
$584 | 2023-11-23 | |
| TRC | F632555-10mg |
4-Fluoro-2-iodo-benzothiazole |
1188077-59-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F632555-50mg |
4-Fluoro-2-iodo-benzothiazole |
1188077-59-9 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | F632555-100mg |
4-Fluoro-2-iodo-benzothiazole |
1188077-59-9 | 100mg |
$ 210.00 | 2022-06-04 | ||
| Alichem | A059004085-1g |
4-Fluoro-2-iodobenzo[d]thiazole |
1188077-59-9 | 97% | 1g |
$554.88 | 2023-09-04 | |
| 1PlusChem | 1P0097H4-250mg |
4-Fluoro-2-iodo-benzothiazole |
1188077-59-9 | 95% | 250mg |
$293.00 | 2023-12-26 | |
| 1PlusChem | 1P0097H4-1g |
4-Fluoro-2-iodo-benzothiazole |
1188077-59-9 | 95% | 1g |
$684.00 | 2023-12-26 | |
| 1PlusChem | 1P0097H4-2.5g |
4-Fluoro-2-iodo-benzothiazole |
1188077-59-9 | 95% | 2.5g |
$1328.00 | 2023-12-26 | |
| A2B Chem LLC | AE28792-250mg |
4-Fluoro-2-iodobenzo[d]thiazole |
1188077-59-9 | 95% | 250mg |
$234.00 | 2024-04-20 | |
| A2B Chem LLC | AE28792-1g |
4-Fluoro-2-iodobenzo[d]thiazole |
1188077-59-9 | 95% | 1g |
$547.00 | 2024-04-20 |
4-Fluoro-2-iodo-benzothiazole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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